Cas no 99076-56-9 ((S)-2-(Phenylmethylsulfonamido)Propanoic Acid)

• Product Name: (S)-2-(Phenylmethylsulfonamido)Propanoic Acid
• CAS No: 99076-56-9
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD02259513
• CID: 803448
• PubChem ID: 10966731
• Update Time: 2025-04-19

(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-((Benzylsulfonyl)amino)propanoic acid
• (2S)-2-(benzylsulfonylamino)propanoic acid
• N-Tosyl-l-alanine
• Tos-Ala-OH
• Tos-L-Ala-OH
• Tosyl-L-alanine
• (2S)-2-[(Benzylsulfonyl)amino]propanoic acid
• (Benzylsulfonyl)-L-alanine
• 99076-56-9
• DTXSID70450159
• SCHEMBL7475872
• AKOS010366243
• (S)-2-(Phenylmethylsulfonamido)Propanoic Acid

• MDL： MFCD02259513
• Inchi： 1S/C10H13NO4S/c1-8(10(12)13)11-16(14,15)7-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： CZIBABWRWDOXIT-QMMMGPOBSA-N
• SMILES： S(CC1C=CC=CC=1)(N[C@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 164-165 ºC (water )
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 91.85000
• LogP: 2.05080

(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives